Cas no 52911-13-4 (Phosphine oxide, bis(1-methylpropyl)pentyl-)

• Product Name: Phosphine oxide, bis(1-methylpropyl)pentyl-
• CAS No: 52911-13-4
• MF: C₁₃H₂₉OP
• MW: 232.342525243759
• CID: 358495
• PubChem ID: 11253271
• Update Time: 2025-04-19

Phosphine oxide, bis(1-methylpropyl)pentyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, bis(1-methylpropyl)pentyl-
• 1-di(butan-2-yl)phosphorylpentane
• DTXSID30460198
• US11406649, Code DAPA-2-5
• BDBM562748
• SCHEMBL6361971
• 1-di-s-butylphosphorylpentane
• 52911-13-4
• 1-Di(sec-butyl)-phosphinoyl-pentane

• Inchi： 1S/C13H29OP/c1-6-9-10-11-15(14,12(4)7-2)13(5)8-3/h12-13H,6-11H2,1-5H3
• InChI Key： MOISWZCRUUWWBV-UHFFFAOYSA-N
• SMILES： P(CCCCC)(C(C)CC)(C(C)CC)=O

Computed Properties

• Exact Mass: 232.19577
• Monoisotopic Mass: 232.195602542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.13670